molecular formula C10H14N2O3 B8775593 ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate

ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate

Cat. No. B8775593
M. Wt: 210.23 g/mol
InChI Key: WXUIQDCMVNNKFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate is a useful research compound. Its molecular formula is C10H14N2O3 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

ethyl (2,6-dimethyl-3H-pyrimidin-4-on-5yl)acetate

Molecular Formula

C10H14N2O3

Molecular Weight

210.23 g/mol

IUPAC Name

ethyl 2-(2,4-dimethyl-6-oxo-1H-pyrimidin-5-yl)acetate

InChI

InChI=1S/C10H14N2O3/c1-4-15-9(13)5-8-6(2)11-7(3)12-10(8)14/h4-5H2,1-3H3,(H,11,12,14)

InChI Key

WXUIQDCMVNNKFM-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=C(N=C(NC1=O)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of NaOEt (0.069 mol) in EtOH (prepared from 1.6 g of Na in 100 mL of EtOH), acetamidine hydrochloride (6.5 g, 0.069 mol), and diethyl 2-acetylsuccinate (15.0 g, 0.069 mol) was heated under reflux for 16 h. The mixture was concentrated, taken up in water (50 mL), and acidified with 2N HCl (12 mL). The aqueous mixture was extracted with CH2Cl2, and the extracts were dried (MgSO4) and concentrated. Trituration with either gave 3.9 g (27%) of product as a white solid, mp 175°177° C.
Name
Quantity
0.069 mol
Type
reactant
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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